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Compound of Interest

Compound Name: 2-Methylglutaronitrile

Cat. No.: B1199711

This guide provides essential safety, handling, and disposal protocols for 2-
Methylglutaronitrile, tailored for research and drug development professionals. Adherence to
these procedures is critical due to the compound's significant health hazards.

Hazard Identification and Quantitative Data

2-Methylglutaronitrile is a highly toxic compound that poses a significant risk upon exposure.
[1] It is readily absorbed through the skin and is fatal if inhaled.[1][2][3] The chemical, physical,
and toxicological properties have not been exhaustively investigated, warranting a cautious
approach.[4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][5]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin[1][5]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled[1][5][6]

) ) o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2 ]
Serious Eye Damage/Eye H319: Causes serious eye

Category 2A

Irritation

irritation[3][6]

Specific Target Organ Toxicity

May cause damage to the

central nervous system[3]

Table 2: Physical and Toxicological Properties
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Property

Value

CAS Number

4553-62-2[4][6]

Molecular Formula

C6HBN2[4]

Molecular Weight 108.14 g/mol [4]

Appearance Brown liquid[6]

Boiling Point 269-271 °C[7]

Melting Point -45 °C[7]

Density 0.95 g/mL at 25 °C[7]

Flash Point 115 °C (239 °F) - closed cup[7]
Solubility Soluble in water[2][7]

LD50 (Oral, Rat)

301 mg/kg[3]

LD50 (Dermal, Rabbit)

776 mg/kgl[3]

LC50 (Inhalation, Rat)

0.66 mg/L for 4 hours[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent any contact with 2-

Methylglutaronitrile. The type of protective equipment must be selected based on the

concentration and amount of the substance at the specific workplace.[4]

Table 3: Required Personal Protective Equipment
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Protection Type

Minimum Requirement

Recommended
Specifications

Eye/Face Protection

Safety glasses with side-

shields

Wear tightly fitting chemical
safety goggles and a face
shield where there is a splash
potential.[3][4][6][8]

Skin & Body Protection

Chemical-resistant gloves and

a lab coat

Handle with solvent-resistant
gloves (e.g., butyl rubber, >0.5
mm thickness, >480 min
permeation rate).[3] Wear
impervious, fire/flame-resistant

clothing or a chemical suit.[4]

[6]

Respiratory Protection

Work in a well-ventilated area

All handling must occur in a
certified chemical fume hood.
[5] For higher-level protection
or in case of inadequate
ventilation, use a full-face
respirator with ABEK-P2 (EU)
or OV/AG/P99 (US) respirator
cartridges.[4]

Operational Plan: Step-by-Step Handling Protocol

Step 1: Pre-Handling Preparation

 Verify Ventilation: Ensure work will be conducted in a properly functioning chemical fume

hood.[5]

e Assemble PPE: Gather all required PPE as specified in Table 3.

e Inspect PPE: Check all PPE for signs of damage (e.g., tears, punctures in gloves) before

use.[6]
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Prepare Emergency Equipment: Confirm that a safety shower and eyewash station are
unobstructed and operational.

Review Procedures: Read and understand the Safety Data Sheet (SDS) and this handling
guide before starting work.[4]

Step 2: Safe Handling Procedure

Work Area: Conduct all work within the fume hood to avoid breathing vapors, mist, or gas.[4]

[5]

Substance Dispensing: Handle and open the container with care.[3] Avoid generating
aerosols or mists.[4]

Prevent Contact: Avoid all contact with skin and eyes.[4]

General Hygiene: Do not eat, drink, or smoke in the work area.[3][6]

Incompatibilities: Keep away from strong acids and oxidizing agents, as violent reactions can
occur.[1][3]

Step 3: Post-Handling and Decontamination

Secure Container: Tightly close the 2-Methylglutaronitrile container and store it in a cool,
dry, and well-ventilated place.[4][6]

Decontaminate Work Area: Wipe down the work surface in the fume hood with an
appropriate solvent (e.g., alcohol) followed by soap and water.[2]

PPE Removal: Use proper glove removal technique (without touching the glove's outer
surface) to avoid skin contact.[4]

Dispose of Contaminated PPE: Dispose of used gloves and other contaminated disposable
materials as hazardous waste in accordance with disposal procedures.[4]

Personal Hygiene: Wash hands and face thoroughly with soap and water after handling is
complete.[5][6]
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Disposal Plan

Disposal of 2-Methylglutaronitrile and associated waste must be handled by a licensed
professional waste disposal service.[4] Do not discharge any amount into the sanitary sewer or
drains.[4][6]

Step 1: Waste Segregation

e Liquid Waste: Collect surplus and non-recyclable solutions of 2-Methylglutaronitrile in a
dedicated, properly labeled, and sealed waste container.[4]

¢ Solid Waste: Collect any contaminated materials (e.g., gloves, absorbent paper, paper
towels) in a separate, sealed container or double-bagged in clear poly bags.[2][9] Label as
hazardous waste.[9]

Step 2: Container Management

o Use Appropriate Containers: Use containers that are chemically compatible and can be
tightly sealed.[9]

o Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical
name, "2-Methylglutaronitrile".[9]

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.[4][6] Do not fill containers beyond 90% capacity.[10]

Step 3: Arranging Disposal

o Contact your institution's Environmental Health & Safety (EHS) office or a licensed chemical
destruction company to arrange for pickup and disposal.[4]

» A potential disposal method is controlled incineration in a chemical incinerator equipped with
an afterburner and scrubber.[4]

Emergency Procedures and First Aid

In case of any exposure, seek immediate medical attention and show the Safety Data Sheet to
the responding physician.[4][5] First aiders must protect themselves from exposure.[5]
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Table 4: First Aid Measures

Exposure Route Action

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Do not use

Inhalation o o
mouth-to-mouth resuscitation. Call a physician
immediately.[3][4][6]

Take off immediately all contaminated clothing.

Skin Contact Rinse skin with plenty of soap and water. Call a

physician immediately.[3][4][5]

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes. Remove contact
Eye Contact ) )

lenses, if present and easy to do. Continue

rinsing. Consult a physician immediately.[3][4]

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a POISON CENTER
or doctor immediately.[3][4][6]

Ingestion

Accidental Release: In case of a spill, evacuate personnel to a safe area.[4] Wearing full PPE,
including respiratory protection, contain the spill. For small liquid spills, use an absorbent
material. For solid spills, dampen with alcohol before sweeping to avoid dust creation.[2]
Collect all material into a suitable, closed container for disposal.[2][4]

Safety Workflow Diagram
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Workflow for Handling 2-Methylglutaronitrile

1. Preparation Phase

Start: Review SDS & Protocol

Verify Fume Hood Operation

Check Eyewash/Shower

Inspect All Required PPE

IProceed to Handling
I

2. Handlihg Phase

Don Full PPE

Handle Chemical Inside Fume Hood

S Potential Hazard

. Emergency Protocol

Avoid Aerosol Generation Spill or Exposure Occurs

Securely Close Container

Administer First Aid Evacuate & Notify EHS

IProceed to Cleanup
1

3. Post-HandIing & Disposal

Decontaminate Work Area

A

Segregate Hazardous Waste
(Liquid & Solid)

Y

Properly Remove & Dispose of PPE

Y

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2-Methylglutaronitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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